Cas no 1004672-11-0 (3-(3-bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole)

• Product Name: 3-(3-bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole
• CAS No: 1004672-11-0
• MF: C₁₄H₁₅BrN₂O
• MW: 307.185702562332
• CID: 1127964
• PubChem ID: 8895137
• Update Time: 2025-04-20

3-(3-bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole
• DTXSID20429259
• 1004672-11-0

• Inchi： 1S/C14H15BrN2O/c15-12-8-4-7-11(9-12)13-16-14(18-17-13)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2
• InChI Key： JVQSSSIPZOUXDF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NOC(C2CCCCC2)=N1

Computed Properties

• Exact Mass: 306.03685
• Monoisotopic Mass: 306.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.6E-3 g/L) (25 ºC),
• PSA: 38.92